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Compound of Interest

Compound Name: 3-Methylundecanoic acid

CAS No.: 65781-38-6

Cat. No.: B1229579

Get Quote

This technical guide provides a comprehensive overview of the key spectroscopic data for 3-
methylundecanoic acid, a branched-chain fatty acid of interest in various fields of chemical

and biomedical research. As direct experimental spectra for this specific compound are not

widely available in public databases, this document synthesizes predicted spectroscopic

characteristics based on established principles and data from analogous molecules. This guide

is intended to serve as a valuable resource for researchers, scientists, and professionals in

drug development by providing a robust framework for the identification and characterization of

3-methylundecanoic acid.

Introduction to 3-Methylundecanoic Acid
3-Methylundecanoic acid (C₁₂H₂₄O₂) is a saturated fatty acid with a methyl group at the third

carbon position.[1] This structural feature distinguishes it from its linear counterpart,

undecanoic acid, and influences its physical and biological properties. The analysis and

characterization of such branched-chain fatty acids are crucial in metabolomics, microbiology,

and the development of new therapeutic agents. Spectroscopic techniques such as Nuclear

Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are
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indispensable tools for elucidating the molecular structure and confirming the identity of 3-
methylundecanoic acid.

Below is the chemical structure of 3-methylundecanoic acid with atom numbering for

reference in the subsequent spectroscopic analysis.

Caption: Molecular structure of 3-methylundecanoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for determining the carbon-hydrogen framework of

a molecule. For 3-methylundecanoic acid, both ¹H and ¹³C NMR provide diagnostic signals

that allow for unambiguous structure confirmation.

Predicted ¹H NMR Spectrum
The ¹H NMR spectrum of 3-methylundecanoic acid is expected to show distinct signals for

the protons in different chemical environments. The chemical shifts are influenced by the

proximity to the electron-withdrawing carboxylic acid group and the methyl branch.

Table 1: Predicted ¹H NMR Chemical Shifts for 3-Methylundecanoic Acid

Proton(s)
Predicted Chemical
Shift (ppm)

Multiplicity Integration

H-1 (COOH) 10.0 - 12.0 Singlet (broad) 1H

H-2 ~2.2 - 2.4 Multiplet 2H

H-3 ~1.9 - 2.1 Multiplet 1H

3-CH₃ ~0.95 Doublet 3H

H-4 to H-10 1.2 - 1.4 Multiplet (broad) 14H

H-11 ~0.88 Triplet 3H

Causality behind Predictions: The proton of the carboxylic acid is highly deshielded and

appears as a broad singlet far downfield. The protons on C-2, being alpha to the carbonyl

group, are expected around 2.2-2.4 ppm. The methine proton at C-3 will be coupled to the
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adjacent methylene and methyl protons, resulting in a complex multiplet. The long alkyl chain

protons (C-4 to C-10) will overlap in a broad multiplet in the typical aliphatic region. The

terminal methyl group (C-11) will appear as a triplet due to coupling with the adjacent

methylene group. The methyl group at the C-3 position will be a doublet due to coupling with

the C-3 methine proton. These predictions are based on typical chemical shift values for fatty

acids and branched alkanes.[2][3][4]

Predicted ¹³C NMR Spectrum
The ¹³C NMR spectrum will show distinct signals for each carbon atom in a unique

environment. The chemical shifts are predicted based on the known effects of alkyl and

carboxyl substituents.[5][6][7]

Table 2: Predicted ¹³C NMR Chemical Shifts for 3-Methylundecanoic Acid

Carbon Predicted Chemical Shift (ppm)

C-1 (COOH) ~179 - 181

C-2 ~41 - 43

C-3 ~33 - 35

3-CH₃ ~19 - 21

C-4 ~36 - 38

C-5 to C-9 ~29 - 30

C-10 ~32

C-11 ~22 - 23

C-12 ~14

Expertise in Interpretation: The carbonyl carbon (C-1) is the most downfield signal. The

carbons closer to the carboxylic acid group (C-2, C-3, C-4) have distinct chemical shifts. The

methylene carbons in the middle of the long alkyl chain (C-5 to C-9) are in very similar

electronic environments and are expected to have overlapping signals around 29-30 ppm.

The terminal methyl carbon (C-12) will be the most upfield signal. The presence of the
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methyl branch at C-3 will influence the chemical shifts of the neighboring carbons (C-2, C-3,

and C-4) compared to the linear undecanoic acid.[8][9]

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. The IR

spectrum of 3-methylundecanoic acid will be dominated by the characteristic absorptions of

the carboxylic acid group and the alkyl chain.[10][11][12][13][14]

Table 3: Predicted IR Absorption Bands for 3-Methylundecanoic Acid

Functional Group
Absorption Range
(cm⁻¹)

Intensity Description

O-H (Carboxylic Acid) 2500 - 3300 Strong, Broad O-H Stretching

C-H (Alkyl) 2850 - 2960 Strong C-H Stretching

C=O (Carboxylic Acid) 1700 - 1725 Strong C=O Stretching

C-O (Carboxylic Acid) 1210 - 1320 Medium C-O Stretching

O-H (Carboxylic Acid) 920 - 950 Medium, Broad O-H Bending

Field-Proven Insights: The most prominent feature will be the very broad O-H stretching

band of the carboxylic acid, which often overlaps with the C-H stretching vibrations. The

strong and sharp carbonyl (C=O) absorption is also highly diagnostic. The presence of

numerous C-H stretching and bending vibrations from the long alkyl chain will also be

evident.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which can be used for structural elucidation. For fatty acids, electron ionization

(EI) is a common technique.

The molecular ion peak ([M]⁺) for 3-methylundecanoic acid is expected at m/z = 200. The

fragmentation of long-chain carboxylic acids is well-characterized and often involves alpha-

cleavage and McLafferty rearrangement.[1][15][16][17]
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Predicted Fragmentation Pathway:

A common fragmentation for carboxylic acids is the McLafferty rearrangement, which would

result in a characteristic peak. Alpha-cleavage next to the carbonyl group is also expected. The

fragmentation around the methyl branch can also provide structural information.

C₁₂H₂₄O₂⁺•

m/z = 200

[M - C₈H₁₇]⁺

m/z = 87
α-cleavage

[M - C₂H₄O₂]⁺• (McLafferty)

m/z = 140

McLafferty rearrangement

[M - C₄H₉]⁺

m/z = 143

Cleavage at branch

Click to download full resolution via product page

Caption: Predicted major fragmentation pathways for 3-methylundecanoic acid in EI-MS.

Table 4: Predicted Key Mass Fragments for 3-Methylundecanoic Acid

m/z Proposed Fragment

200 Molecular Ion [M]⁺

185 [M - CH₃]⁺

157 [M - C₃H₇]⁺

143 [M - C₄H₉]⁺ (cleavage at the branch point)

87 [CH(CH₃)CH₂COOH]⁺

74
[CH₂=C(OH)OCH₃]⁺ (from methyl ester if

derivatized)

60
[CH₃COOH₂]⁺ (McLafferty rearrangement

product)
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Trustworthiness of Protocols: For improved volatility and fragmentation analysis in GC-MS,

fatty acids are often derivatized to their methyl esters (FAMEs). The fragmentation of the 3-
methylundecanoic acid methyl ester would show a different pattern, with a molecular ion at

m/z = 214.

Experimental Protocols
The following are generalized protocols for the spectroscopic analysis of 3-methylundecanoic
acid.

NMR Sample Preparation and Acquisition

Weigh ~5-10 mg of 3-methylundecanoic acid

Dissolve in ~0.7 mL of deuterated solvent (e.g., CDCl₃)

Transfer to a 5 mm NMR tube

Acquire ¹H and ¹³C NMR spectra on a high-resolution NMR spectrometer

Process the data (Fourier transform, phase correction, baseline correction)

Click to download full resolution via product page

Caption: Workflow for NMR sample preparation and data acquisition.

Sample Preparation: Accurately weigh 5-10 mg of 3-methylundecanoic acid and dissolve it

in approximately 0.7 mL of a suitable deuterated solvent (e.g., chloroform-d, CDCl₃)
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containing a small amount of tetramethylsilane (TMS) as an internal standard.

Data Acquisition: Transfer the solution to a 5 mm NMR tube. Acquire the ¹H and ¹³C NMR

spectra on a spectrometer operating at a field strength of 400 MHz or higher for optimal

resolution.

Data Processing: Process the raw data using appropriate software. This includes Fourier

transformation, phase correction, baseline correction, and referencing the chemical shifts to

TMS (0 ppm).

IR Spectroscopy Sample Preparation and Acquisition

Place a drop of neat liquid sample on a salt plate (e.g., NaCl or KBr)

Cover with a second salt plate to create a thin film

Acquire the IR spectrum using an FTIR spectrometer

Process the data (background correction, baseline correction)

Click to download full resolution via product page

Caption: Workflow for IR spectroscopy of a liquid sample.

Sample Preparation (Neat Liquid): Place one or two drops of 3-methylundecanoic acid (if

liquid at room temperature) between two salt plates (e.g., NaCl or KBr) to form a thin film.

Sample Preparation (KBr Pellet): If the sample is a solid, grind a small amount with dry

potassium bromide (KBr) powder and press it into a thin, transparent pellet.
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Data Acquisition: Place the sample in the IR beam of an FTIR spectrometer and acquire the

spectrum over the range of 4000-400 cm⁻¹.

Data Processing: Perform a background correction using a spectrum of the empty sample

holder (or pure KBr pellet).

Mass Spectrometry (GC-MS) Sample Preparation and
Acquisition

Derivatize to form the methyl ester (FAME) using BF₃/methanol

Dissolve the FAME in a volatile solvent (e.g., hexane)

Inject an aliquot into the GC-MS system

Acquire the mass spectrum under electron ionization (EI) conditions

Analyze the fragmentation pattern

Click to download full resolution via product page

Caption: Workflow for GC-MS analysis of 3-methylundecanoic acid.

Derivatization (optional but recommended): Convert the carboxylic acid to its more volatile

methyl ester by reacting with a suitable reagent such as BF₃ in methanol.

Sample Preparation: Dissolve the derivatized or underivatized sample in a volatile organic

solvent like hexane or dichloromethane.
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Data Acquisition: Inject the sample into a gas chromatograph coupled to a mass

spectrometer (GC-MS). The GC will separate the compound from any impurities. The mass

spectrometer, typically operated in electron ionization (EI) mode, will generate the mass

spectrum.

Data Analysis: Analyze the resulting mass spectrum for the molecular ion and characteristic

fragment ions.

Conclusion
This technical guide provides a detailed, albeit predictive, spectroscopic characterization of 3-
methylundecanoic acid. The presented ¹H NMR, ¹³C NMR, IR, and MS data, derived from

established principles and analysis of analogous compounds, offer a robust framework for

researchers to identify and characterize this molecule. The included experimental protocols

provide a solid starting point for laboratory work. It is the author's hope that this guide will

facilitate further research into the properties and applications of 3-methylundecanoic acid.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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